1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-methylphenyl)methyl]-N-(4-pyridin-3-yloxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C25H27N3O2/c1-19-5-2-3-6-21(19)18-28-15-12-20(13-16-28)25(29)27-22-8-10-23(11-9-22)30-24-7-4-14-26-17-24/h2-11,14,17,20H,12-13,15-16,18H2,1H3,(H,27,29)
• InChI Key: QQOHBFYXWGTRFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCC(CC2)C(=O)NC3=CC=C(C=C3)OC4=CN=CC=C4
• Molecular Formula: C25H27N3O2
• Molecular Weight: 401.5 g/mol

Description

1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidinecarboxamide derivatives. It is commonly used in scientific research for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to exert its effects by modulating the activity of certain receptors in the brain, including the cannabinoid receptor CB2 and the sigma-1 receptor.
Biochemical and Physiological Effects
Studies have shown that 1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide has anti-inflammatory and analgesic effects. It has also been shown to protect against neurotoxicity and oxidative stress. Additionally, it has been studied for its potential use in the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide in lab experiments is its potential therapeutic applications. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to fully explore its therapeutic potential.

Future Directions

There are several future directions for research on 1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of anxiety and depression. Additionally, further research is needed to fully understand its mechanism of action and how it exerts its effects.

Synthesis Methods

The synthesis of 1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide involves the reaction of 4-(3-pyridinyloxy)benzene-1-carboxylic acid with 1-(2-methylbenzyl)piperidine-4-carboxylic acid in the presence of coupling agents such as EDC and HOBt. The resulting intermediate is then treated with N,N-dimethylformamide dimethyl acetal (DMF-DMA) and trifluoroacetic acid (TFA) to yield the final product.

Scientific Research Applications

1-(2-methylbenzyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide has been extensively researched for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.